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Compound of Interest

Compound Name:
N'-(2-furylmethylene)-4-

methoxybenzohydrazide

CAS No.: 100724-25-2

Cat. No.: B11694567

Get Quote

Executive Summary
This technical guide provides a comprehensive framework for the structural characterization of

methoxy-substituted benzohydrazones. These compounds are critical scaffolds in medicinal

chemistry, exhibiting potent antimicrobial, anticancer, and anti-inflammatory properties. The

presence of the methoxy (-OCH

) group introduces specific electronic and steric effects that govern crystal lattice stability and
pharmacological bioavailability. This guide details the workflow from synthesis to advanced
crystallographic analysis, integrating experimental X-ray diffraction (SC-XRD) with
computational validation (DFT) and Hirshfeld surface analysis.

Chemical Context & Synthesis Protocol[1][2][3][4][5]
[6][7]
The Role of the Methoxy Substituent
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In benzohydrazones (

), the introduction of a methoxy group on the phenyl ring significantly alters the molecular
landscape.

Electronic Effect: As a strong

-donor (mesomeric effect), the -OCH

group increases electron density in the aromatic ring, influencing the basicity of the
azomethine nitrogen (

) and the acidity of the amide proton (

).

Conformational Locking: The methoxy group often adopts a coplanar conformation with the

phenyl ring to maximize

conjugation, though steric crowding can induce twisting. This planarity is crucial for
intercalation into DNA base pairs in anticancer applications.

Optimized Synthesis & Crystallization Workflow
High-quality single crystals are the prerequisite for successful SC-XRD. The following protocol

minimizes twinning and disorder.

Reagents: 4-Methoxybenzohydrazide (1.0 eq), Substituted Benzaldehyde (1.0 eq), Ethanol

(Abs.), Glacial Acetic Acid (Cat.).

Step-by-Step Protocol:

Dissolution: Dissolve 1.0 mmol of 4-methoxybenzohydrazide in 15 mL of hot absolute

ethanol.

Condensation: Add 1.0 mmol of the appropriate aldehyde dropwise. Add 2-3 drops of glacial

acetic acid to catalyze the dehydration.

Reflux: Reflux the mixture at 78°C for 3–5 hours. Monitor reaction progress via TLC (Mobile

phase: Hexane:Ethyl Acetate 7:3).
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Isolation: Cool to room temperature. Filter the precipitate and wash with cold ethanol to

remove unreacted aldehyde.

Crystallization (Critical): Dissolve the crude solid in a 1:1 mixture of Ethanol:DMF (or pure

Methanol for higher solubility derivatives). Allow slow evaporation at room temperature (298

K) for 3–7 days. Do not disturb the vial.
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Figure 1: Optimized synthesis and crystallization workflow for benzohydrazone derivatives.

Crystallographic Workflow & Data Reduction
Data Collection Strategy
Methoxy-substituted benzohydrazones are organic, light-atom structures.

Radiation Source: Mo-K

(

Å) is standard. However, if the absolute configuration of a chiral derivative is required, Cu-K

(

Å) is preferred to maximize the anomalous signal.

Temperature: Collect data at 100 K or 296 K. Low temperature (100 K) is recommended to

reduce thermal vibration of the terminal methoxy methyl group, which often exhibits high

thermal motion.

Structure Solution & Refinement
The refinement process must rigorously address the "CheckCIF" validation criteria.

Space Group Determination: Common space groups for these derivatives are P2
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/c (monoclinic) or P-1 (triclinic).

Phasing: Use Direct Methods (SHELXT) or Intrinsic Phasing.

Refinement: Full-matrix least-squares on

(SHELXL).

Hydrogen Atom Treatment:

Aromatic/Methyl H: Place in calculated positions (riding model).

Amide H (-NH): Locate from difference Fourier maps and refine isotropically to confirm H-

bonding networks.

Raw Diffraction Data
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Figure 2: Iterative crystallographic refinement logic ensuring data integrity.

Structural Analysis & Interpretation
Molecular Conformation (E/Z Isomerism)
Benzohydrazones can exist as E or Z isomers about the C=N bond.[1]

Observation: The (E)-isomer is thermodynamically favored in the solid state.

Validation: Check the C=N bond distance (typically 1.27–1.29 Å). The amide moiety usually

adopts the syn-periplanar conformation relative to the C=N bond to facilitate intramolecular

H-bonding.

Tautomeric State (Amido vs. Imidol)
The hydrazone linkage (-CONH-N=C-) can exist in the amido (keto) or imidol (enol) form.

Metric: Analyze the C=O and C-N bond lengths.

Amido form: C=O

1.22–1.24 Å; C-N

1.33–1.36 Å.

Imidol form: C-O

1.30 Å; C=N

1.29 Å.

Conclusion: Methoxy-benzohydrazones predominantly crystallize in the amido form.

Supramolecular Architecture & Hirshfeld Surface
Analysis
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The crystal packing is governed by a hierarchy of interactions. The methoxy group acts as a

"supramolecular hook."

Interaction Type Donor/Acceptor Distance (Å) Role

Strong H-Bond
N-H

O=C
2.80 – 3.00

Forms

Centrosymmetric

Dimers (

motif)

Weak H-Bond
C-H

O (Methoxy)
3.20 – 3.50

Stabilizes 2D sheets

or chains

Stacking

Phenyl

Phenyl
3.50 – 3.90

Layer stacking

(centroid-centroid

distance)

Hirshfeld Surface Protocol: To quantify the methoxy group's contribution:

Generate the Hirshfeld surface mapped with

.

Red spots indicate contacts shorter than the sum of van der Waals radii (typically the N-H

O interactions).

Fingerprint Plots: Analyze the "wings" of the plot.

H

H contacts: Usually 40–50% of the surface (dispersive forces).

O

H contacts: 15–25% (hydrogen bonding). The "spikes" in the plot represent the strong N-H

O bonds.
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Computational Validation (DFT)
Experimental geometries must be validated against theoretical models to confirm that crystal

packing forces (and not just intrinsic molecular strain) are responsible for the observed

conformation.

Method: Density Functional Theory (DFT).[2][3]

Functional/Basis Set: B3LYP/6-311G(d,p) is the standard for organic hydrazones.

Comparison: Superimpose the optimized gas-phase structure (DFT) over the experimental

X-ray structure (XRD).

Root Mean Square Deviation (RMSD): A low RMSD (< 0.5 Å) indicates the molecule is rigid.

A high RMSD suggests that intermolecular forces (like packing effects driven by the methoxy

group) significantly distort the molecule in the solid state.

Pharmacophore Mapping
The crystallographic data directly informs drug design. The spatial arrangement of the methoxy

benzohydrazone scaffold defines its pharmacophore.

Lipophilicity & Transport: The methoxy group increases lipophilicity compared to a hydroxyl

group, enhancing membrane permeability.

Metal Chelation: The O=C and C=N nitrogens are positioned to chelate transition metals

(e.g., Cu

, Ni

). This is the mechanism of action for many hydrazone-based metallodrugs (DNA cleavage).

Binding Pocket Fit: The planarity observed in the crystal structure suggests these molecules

can slide into the planar active sites of enzymes or intercalate into DNA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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